Cas no 34966-50-2 (methyl 2-(3-chlorophenyl)-2-oxoacetate)

Methyl 2-(3-chlorophenyl)-2-oxoacetate is a versatile organic compound primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features include a 3-chlorophenyl group and an oxoacetate moiety, which facilitate further functionalization in complex organic reactions. The compound is particularly valued for its role in the synthesis of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its stability under standard conditions and well-defined reactivity make it a reliable reagent for ketone and ester-based transformations. The presence of the chloro substituent enhances its utility in cross-coupling reactions, offering synthetic flexibility in medicinal chemistry applications. Proper handling and storage are recommended to maintain its integrity.

methyl 2-(3-chlorophenyl)-2-oxoacetate structure

34966-50-2 structure

Product Name:methyl 2-(3-chlorophenyl)-2-oxoacetate

CAS No:34966-50-2

MF:C₉H₇ClO₃

MW:198.603081941605

CID:2126449

PubChem ID:12948913

Update Time:2025-10-29

methyl 2-(3-chlorophenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(3-chlorophenyl)-2-oxoacetate
- Methyl 3-chloro-I+/--oxobenzeneacetate
- AKOS006315540
- BS-32317
- CS-0212827
- Methyl 3-chlorobenzoylformate
- DTXSID701293780
- LLOQGKAPBBNIPV-UHFFFAOYSA-N
- 34966-50-2
- SCHEMBL2878179
- METHYL2-(3-CHLOROPHENYL)-2-OXOACETATE
- DB-334403
- XH1211
- Methyl 3-chloro-alpha-oxobenzeneacetate
- MDL： MFCD11617602
- Inchi： 1S/C9H7ClO3/c1-13-9(12)8(11)6-3-2-4-7(10)5-6/h2-5H,1H3
- InChI Key： LLOQGKAPBBNIPV-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C(C(=O)OC)=O)=C1

Computed Properties

Exact Mass: 198.0083718g/mol
Monoisotopic Mass: 198.0083718g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 43.4Å²

methyl 2-(3-chlorophenyl)-2-oxoacetate Pricemore >>

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